Cas no 101783-96-4 (1-bromo-4-[6-(4-bromophenyl)hexyl]benzene)

• Product Name: 1-bromo-4-[6-(4-bromophenyl)hexyl]benzene
• CAS No: 101783-96-4
• MF: C₁₈H₂₀Br₂
• MW: 396.159403800964
• CID: 1134769
• PubChem ID: 20039393
• Update Time: 2025-04-20

1-bromo-4-[6-(4-bromophenyl)hexyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-[6-(4-bromophenyl)hexyl]benzene
• 1,6-bis-(4-bromo-phenyl)-hexane
• CTK0G7993
• 1,6-Bis-(4-brom-phenyl)-hexan
• Benzene, 1,1'-(1,6-hexanediyl)bis[4-bromo-
• ACMC-20m4sh
• 1,6-bis-(4-bromophenyl)hexane
• SureCN134452
• 1,6-bis-(4-bromo-phenyl)-hexane; CTK0G7993; 1,6-Bis-(4-brom-phenyl)-hexan; Benzene, 1,1'-(1,6-hexanediyl)bis[4-bromo-; ACMC-20m4sh; 1,6-bis-(4-bromophenyl)hexane; SureCN134452;
• 1,6-Bis(4-bromophenyl)hexane
• 1,1'-(Hexane-1,6-diyl)bis(4-bromobenzene)
• 101783-96-4
• Benzene, 1,1''-(1,6-hexanediyl)bis[4-bromo-
• DTXSID00601910
• SCHEMBL134452

• Inchi： 1S/C18H20Br2/c19-17-11-7-15(8-12-17)5-3-1-2-4-6-16-9-13-18(20)14-10-16/h7-14H,1-6H2
• InChI Key： UOCKPKSZKFLJJX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCCCCC1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 395.99113g/mol
• Monoisotopic Mass: 393.99318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 396.2g/mol
• XLogP3: 7.7
• Topological Polar Surface Area: 0Ų